A-867744
A-867744
A-867744 is a positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs). It is selective for α7 nAChRs over α3β2- or α4β2 subunit-containing nAChRs (IC50s = 0.023, 19.5 and 6.4 µM, respectively) and the serotonin (5-HT) receptor subtype 5-HT3A (Ki = >30 µM). A-867744 potentiates ACh-induced currents in Xenopus oocytes expressing human α7 nAChRs (EC50 = ~1 µM). In vivo, A-867744 (0.1-10 μmol/kg, i.p.) improves sensory gating deficits in a paired auditory stimulus paradigm in mice.
A-867744 is a type II PAM with good potency and selectivity. A-867744 showed acceptable pharmacokinetic profile across species and brain levels sufficient to modulate alpha7 nAChRs. In a rodent model of sensory gating, A-867744 normalized gating deficits.A-867744 represents a novel class of molecules capable of allosteric modulation of the alpha7 nAChRs. A-867744 potentiated acetylcholine (ACh)-evoked currents, with an EC value of approximately 1 microM.
A-867744 is a type II PAM with good potency and selectivity. A-867744 showed acceptable pharmacokinetic profile across species and brain levels sufficient to modulate alpha7 nAChRs. In a rodent model of sensory gating, A-867744 normalized gating deficits.A-867744 represents a novel class of molecules capable of allosteric modulation of the alpha7 nAChRs. A-867744 potentiated acetylcholine (ACh)-evoked currents, with an EC value of approximately 1 microM.
Brand Name:
Vulcanchem
CAS No.:
1000279-69-5
VCID:
VC0516636
InChI:
InChI=1S/C20H19ClN2O3S/c1-3-20(24)18-12-19(14-4-6-15(21)7-5-14)23(13(18)2)16-8-10-17(11-9-16)27(22,25)26/h4-12H,3H2,1-2H3,(H2,22,25,26)
SMILES:
CCC(=O)C1=C(N(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N)C
Molecular Formula:
C20H19ClN2O3S
Molecular Weight:
402.9 g/mol
A-867744
CAS No.: 1000279-69-5
Cat. No.: VC0516636
Molecular Formula: C20H19ClN2O3S
Molecular Weight: 402.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | A-867744 is a positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs). It is selective for α7 nAChRs over α3β2- or α4β2 subunit-containing nAChRs (IC50s = 0.023, 19.5 and 6.4 µM, respectively) and the serotonin (5-HT) receptor subtype 5-HT3A (Ki = >30 µM). A-867744 potentiates ACh-induced currents in Xenopus oocytes expressing human α7 nAChRs (EC50 = ~1 µM). In vivo, A-867744 (0.1-10 μmol/kg, i.p.) improves sensory gating deficits in a paired auditory stimulus paradigm in mice. A-867744 is a type II PAM with good potency and selectivity. A-867744 showed acceptable pharmacokinetic profile across species and brain levels sufficient to modulate alpha7 nAChRs. In a rodent model of sensory gating, A-867744 normalized gating deficits.A-867744 represents a novel class of molecules capable of allosteric modulation of the alpha7 nAChRs. A-867744 potentiated acetylcholine (ACh)-evoked currents, with an EC value of approximately 1 microM. |
|---|---|
| CAS No. | 1000279-69-5 |
| Molecular Formula | C20H19ClN2O3S |
| Molecular Weight | 402.9 g/mol |
| IUPAC Name | 4-[5-(4-chlorophenyl)-2-methyl-3-propanoylpyrrol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C20H19ClN2O3S/c1-3-20(24)18-12-19(14-4-6-15(21)7-5-14)23(13(18)2)16-8-10-17(11-9-16)27(22,25)26/h4-12H,3H2,1-2H3,(H2,22,25,26) |
| Standard InChI Key | ABACVOXFUHDKNZ-UHFFFAOYSA-N |
| SMILES | CCC(=O)C1=C(N(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N)C |
| Canonical SMILES | CCC(=O)C1=C(N(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N)C |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator